3-[5-(2-iodophenyl)-1,2,4-oxadiazol-3-yl]pyridine

• IUPAC Name: 5-(2-iodophenyl)-3-pyridin-3-yl-1,2,4-oxadiazole
• InChI: InChI=1S/C13H8IN3O/c14-11-6-2-1-5-10(11)13-16-12(17-18-13)9-4-3-7-15-8-9/h1-8H
• InChI Key: HITXAQNHJYNNCU-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)C2=NC(=NO2)C3=CN=CC=C3)I
• Molecular Formula: C13H8IN3O
• Molecular Weight: 349.13 g/mol

Description

3-[5-(2-iodophenyl)-1,2,4-oxadiazol-3-yl]pyridine, also known as IPyOD, is a chemical compound that has garnered interest in the scientific community due to its potential applications in biological research. This compound is a fluorescent probe that can be used to detect protein-protein interactions, protein-DNA interactions, and enzyme activity.

Scientific Research Applications

3-[5-(2-iodophenyl)-1,2,4-oxadiazol-3-yl]pyridine has a variety of applications in scientific research. One of its primary uses is as a fluorescent probe for protein-protein interactions. This compound can be used to detect protein-protein interactions in live cells, allowing researchers to study the dynamics of these interactions in real-time. 3-[5-(2-iodophenyl)-1,2,4-oxadiazol-3-yl]pyridine can also be used to detect protein-DNA interactions and enzyme activity.

Mechanism of Action

The mechanism of action of 3-[5-(2-iodophenyl)-1,2,4-oxadiazol-3-yl]pyridine involves its ability to bind to proteins and other biomolecules. When 3-[5-(2-iodophenyl)-1,2,4-oxadiazol-3-yl]pyridine binds to a protein, it undergoes a conformational change that results in a change in fluorescence. This change in fluorescence can be used to detect the binding of 3-[5-(2-iodophenyl)-1,2,4-oxadiazol-3-yl]pyridine to the protein of interest.
Biochemical and Physiological Effects
3-[5-(2-iodophenyl)-1,2,4-oxadiazol-3-yl]pyridine has been shown to have minimal biochemical and physiological effects on cells and tissues. This makes it an ideal probe for studying protein-protein interactions, protein-DNA interactions, and enzyme activity in live cells.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 3-[5-(2-iodophenyl)-1,2,4-oxadiazol-3-yl]pyridine in lab experiments is its ability to detect protein-protein interactions, protein-DNA interactions, and enzyme activity in real-time. This allows researchers to study the dynamics of these interactions and gain a better understanding of their function. However, one limitation of using 3-[5-(2-iodophenyl)-1,2,4-oxadiazol-3-yl]pyridine is its relatively low binding affinity for some proteins, which can make it difficult to detect interactions with these proteins.

Future Directions

There are several future directions for research involving 3-[5-(2-iodophenyl)-1,2,4-oxadiazol-3-yl]pyridine. One area of interest is the development of new derivatives of 3-[5-(2-iodophenyl)-1,2,4-oxadiazol-3-yl]pyridine that have improved binding affinity for specific proteins. Another area of interest is the use of 3-[5-(2-iodophenyl)-1,2,4-oxadiazol-3-yl]pyridine in high-throughput screening assays to identify new drugs or drug targets. Additionally, 3-[5-(2-iodophenyl)-1,2,4-oxadiazol-3-yl]pyridine could be used in combination with other fluorescent probes to study multiple biomolecular interactions simultaneously.

Synthesis Methods

The synthesis of 3-[5-(2-iodophenyl)-1,2,4-oxadiazol-3-yl]pyridine involves a series of chemical reactions. The starting material is 2-iodobenzoic acid, which is reacted with thionyl chloride to form 2-iodobenzoyl chloride. This intermediate is then reacted with 2-amino-5-picoline to form 2-iodo-5-(2-picolylamino)benzoic acid. The final step involves the cyclization of this intermediate with phosphoryl chloride to form 3-[5-(2-iodophenyl)-1,2,4-oxadiazol-3-yl]pyridine.